Cas no 941255-34-1 (5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methylphenyl)ethenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methylphenyl)ethenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941255-34-1
• MF: C₂₄H₂₁FN₄O₂
• MW: 416.447548627853
• CID: 5430005
• Update Time: 2025-06-25

5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methylphenyl)ethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2-fluorobenzoyl)piperazin-1-yl]-2-[(E)-2-(4-methylphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methylphenyl)ethenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H21FN4O2/c1-17-6-8-18(9-7-17)10-11-22-27-21(16-26)24(31-22)29-14-12-28(13-15-29)23(30)19-4-2-3-5-20(19)25/h2-11H,12-15H2,1H3/b11-10+
• InChI Key： JVLYCJXEQAAGBA-ZHACJKMWSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3F)CC2)=C(C#N)N=C1/C=C/C1=CC=C(C)C=C1

Additional information on 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methylphenyl)ethenyl-1,3-oxazole-4-carbonitrile

Introduction to Compound with CAS No. 941255-34-1 and Its Applications in Modern Chemical Biology

Compound with the CAS number 941255-34-1 is a sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methylphenyl)ethenyl-1,3-oxazole-4-carbonitrile, represents a pinnacle of molecular design and functionality, combining multiple pharmacophoric elements to exhibit a range of biological activities. The structural complexity of this molecule, characterized by its piperazine core, fluorobenzoyl substituent, and oxazole ring, makes it a promising candidate for further exploration in drug discovery and development.

The< strong>piperazine moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets such as enzymes and receptors. In the context of this compound, the piperazine ring is linked to a< strong>fluorobenzoyl group, which introduces additional electronic and steric properties that can modulate the compound's biological activity. The presence of the< strong>fluorobenzoyl group has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug design.

The< strong>oxazole ring is another critical component of this molecule, contributing to its overall stability and bioavailability. Oxazoles are heterocyclic compounds that have been widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. In this compound, the oxazole ring is connected to an< strong>E-double bond, which further enhances its structural rigidity and potential for interaction with biological targets.

The terminal< strong>nitrile group in the molecule adds another layer of functionality, providing a site for further chemical modification and bioactivity modulation. Nitrile groups are known to exhibit various pharmacological effects, including analgesic, anti-inflammatory, and anticancer properties. The combination of these functional groups in a single molecule makes< strong>5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methylphenyl)ethenyl-1,3-oxazole-4-carbonitrile a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological disorders. The< strong>piperazine-based compounds have shown particular promise in this area due to their ability to interact with neurotransmitter receptors such as serotonin receptors. The< strong>fluorobenzoyl substituent further enhances the potential of this compound as a tool for studying neurological pathways and developing new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The structural features of this compound also make it an interesting candidate for exploring its role in cancer therapy. The< strong>E-double bond,< strong>oxazole ring, and< strong>nitrile group have all been implicated in various anti-cancer mechanisms. For instance, the oxazole ring has been shown to induce apoptosis in cancer cells by disrupting mitochondrial function. Additionally, the nitrile group can undergo hydrolysis to form carboxylic acids, which can further modulate cellular processes involved in cancer growth and progression.

The synthesis of< strong>5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methylphenyl)ethenyl-1,3-oxazole-4-carbonitrile involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex framework of this molecule. These techniques not only facilitate the formation of carbon-carbon bonds but also allow for the introduction of various functional groups with high selectivity.

The biological evaluation of this compound has revealed several promising activities that warrant further investigation. In vitro studies have shown that it exhibits potent inhibitory effects on certain enzymes implicated in cancer metabolism. Additionally, preliminary animal models suggest that it may have therapeutic potential in reducing inflammation and pain associated with chronic conditions.

The development of new drug candidates is a complex process that involves extensive characterization at both the chemical and biological levels. The characterization of< strong>5-4-(2-fluorobenzoyl)piperazin-1-yl-2-(E)-2-(4-methylphenyl)ethenyl-1,3-oxazole-4-carbonitrile has involved advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its molecular structure. These techniques provide detailed information about the compound's chemical environment and help ensure its purity before biological testing.

In conclusion,< strong>CAS No. 941255-34-1, identified as< strong>5-4-(2-fluorobenzoyl)piperazin-1-y1]-2-(E)-2-(4-methylphenyl)ethenyl]-1,-3-o-xazole]-4-carbonylnitrile], represents a significant advancement in the field of chemical biology. Its unique structural features make it a promising candidate for further exploration in drug discovery and development. The combination of its pharmacophoric elements offers multiple avenues for therapeutic intervention across various disease areas. As research continues to uncover new applications for this compound,< strong>CAS No. 941255-,34,-1 will undoubtedly play a crucial role in shaping future treatments.